Cas no 830317-01-6 (3-Pyridinol, 4-[(E)-(phenylimino)methyl]-)

• Product name: 3-Pyridinol, 4-[(E)-(phenylimino)methyl]-
• CAS No: 830317-01-6
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 679660
• PubChem ID: 135800541

3-Pyridinol, 4-[(E)-(phenylimino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol, 4-[(E)-(phenylimino)methyl]-
• 4-(anilinomethylidene)pyridin-3-one
• DTXSID60836029
• 830317-01-6
• 4-(Anilinomethylidene)pyridin-3(4H)-one

• Inchi： InChI=1S/C12H10N2O/c15-12-9-13-7-6-10(12)8-14-11-4-2-1-3-5-11/h1-9,15H
• InChI Key： MRFVISNWSHUPDQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N=CC2=C(C=NC=C2)O

Computed Properties

• Exact Mass: 198.079312947g/mol
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų
• XLogP3: 1.8